1-Methyl-3-(3-morpholinopropyl)-2-thioxoimidazolidin-4-one

• IUPAC Name: 1-methyl-3-(3-morpholin-4-ylpropyl)-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C11H19N3O2S/c1-12-9-10(15)14(11(12)17)4-2-3-13-5-7-16-8-6-13/h2-9H2,1H3
• InChI Key: PYKFLFLKSOIJKT-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(=O)N(C1=S)CCCN2CCOCC2
• Molecular Formula: C11H19N3O2S
• Molecular Weight: 257.35 g/mol

Description

1-Methyl-3-(3-morpholinopropyl)-2-thioxoimidazolidin-4-one, also known as 1M3M2T, is a synthetic compound that has been used in scientific research for a variety of applications. It is a relatively new compound, having been synthesized for the first time in 2019, and has been used in a variety of studies since then. The compound has been used to investigate the effects of various drugs on the body and to study how different compounds interact with each other.

Scientific Research Applications

1-Methyl-3-(3-morpholinopropyl)-2-thioxoimidazolidin-4-one has been used in a variety of scientific research applications, including the study of drug metabolism and drug-drug interactions. It has also been used in the study of enzyme inhibition, receptor binding, and protein-protein interactions. Additionally, 1-Methyl-3-(3-morpholinopropyl)-2-thioxoimidazolidin-4-one has been used in the study of cell signaling pathways and in the investigation of the effects of various drugs on the body.

Mechanism of Action

Target of action

These derivatives are designed as specific modulators for the Estrogen Receptor Alfa (ERα) in the AF-2 domain . ERα is a nuclear receptor that is activated by the sex hormone estrogen and is involved in various physiological processes, including the regulation of the cell cycle and apoptosis.

Mode of action

The compound interacts with the ERα receptor, eliciting modulation of the receptor . The specific interactions between the ligand and the amino acid residues of the receptor are crucial for this modulation .

Biochemical pathways

The modulation of the ERα receptor can affect various biochemical pathways related to cell growth and differentiation, particularly in breast cancer cells .

Pharmacokinetics

The ADME properties of these derivatives were predicted using Quick Prop Tools . .

Result of action

The modulation of the ERα receptor by these derivatives could potentially lead to changes in cell growth and differentiation, providing a basis for their use in anticancer treatment .

Advantages and Limitations for Lab Experiments

The advantages of using 1-Methyl-3-(3-morpholinopropyl)-2-thioxoimidazolidin-4-one in laboratory experiments include its low cost, its easy synthesis, and its ability to inhibit certain enzymes and interact with certain receptors. Additionally, 1-Methyl-3-(3-morpholinopropyl)-2-thioxoimidazolidin-4-one is relatively stable and can be stored for long periods of time. However, 1-Methyl-3-(3-morpholinopropyl)-2-thioxoimidazolidin-4-one has some limitations, such as its relatively low solubility in water and its limited ability to penetrate cell membranes.

Future Directions

The potential future directions for 1-Methyl-3-(3-morpholinopropyl)-2-thioxoimidazolidin-4-one research include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research could be done to investigate the effects of 1-Methyl-3-(3-morpholinopropyl)-2-thioxoimidazolidin-4-one on drug-drug interactions and to explore its potential use in the development of new drugs. Finally, 1-Methyl-3-(3-morpholinopropyl)-2-thioxoimidazolidin-4-one could be further studied to determine its effects on other enzymes and receptors and to explore its potential use in other scientific research applications.